Cas no 68253-82-7 (ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
• CAS No: 68253-82-7
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 4656859
• Update Time: 2025-05-20

ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate

• Inchi： 1S/C14H13ClN2O3/c1-3-20-14(19)13-12(18)8-9(2)17(16-13)11-6-4-10(15)5-7-11/h4-8H,3H2,1-2H3
• InChI Key： VHDPEESNYYDSEV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(C)=CC1=O

Additional information on ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 1-(4-Chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS: 68253-82-7)

Ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS: 68253-82-7) is a pyridazine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for further drug development. This research brief consolidates the latest findings and advancements related to this compound.

The compound's structural framework, featuring a pyridazine core with a 4-chlorophenyl substituent, has been the subject of extensive synthetic optimization. Recent publications highlight improved synthetic routes that enhance yield and purity, critical for scaling up production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring reproducibility in research applications.

In vitro and in vivo studies have revealed that ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate exhibits notable anti-inflammatory and antimicrobial activities. Mechanistic studies suggest that these effects may be mediated through the inhibition of key enzymatic pathways, such as cyclooxygenase-2 (COX-2) and bacterial cell wall synthesis enzymes. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

Further investigations into the compound's pharmacokinetic properties have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its bioavailability and optimizing dosing regimens in future clinical trials. Computational modeling has also been utilized to predict the compound's interactions with biological targets, aiding in the design of more potent analogs.

Despite these promising results, challenges remain in translating the compound's preclinical efficacy into clinical applications. Issues such as solubility, stability, and potential toxicity require further investigation. Collaborative efforts between academia and industry are essential to address these hurdles and advance the compound through the drug development pipeline.

In conclusion, ethyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to refine its pharmacological properties and explore its applications in treating inflammatory and infectious diseases. This brief serves as a comprehensive update for researchers and stakeholders in the chemical and pharmaceutical industries.